Cas no 1899054-58-0 (3-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-amine)

• Product Name: 3-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-amine
• CAS No: 1899054-58-0
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 6148643
• PubChem ID: 117333675
• Update Time: 2025-06-11

3-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-amine
• 3-[2-methoxy-5-(trifluoromethyl)phenyl]prop-2-en-1-amine
• EN300-1965055
• 1899054-58-0

• Inchi： 1S/C11H12F3NO/c1-16-10-5-4-9(11(12,13)14)7-8(10)3-2-6-15/h2-5,7H,6,15H2,1H3/b3-2+
• InChI Key： YAYQNFLNLFURKP-NSCUHMNNSA-N
• SMILES： FC(C1=CC=C(C(/C=C/CN)=C1)OC)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-amine

Professional Introduction to Compound with CAS No. 1899054-58-0 and Product Name: 3-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-amine

The compound identified by the CAS number 1899054-58-0 and the product name 3-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both methoxy and trifluoromethyl substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating fluorine atoms. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity, thereby improving the pharmacokinetic and pharmacodynamic profiles of drug candidates. The 3-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-amine structure combines these advantageous attributes with a propenylamine moiety, which is frequently observed in bioactive molecules targeting central nervous system (CNS) disorders.

Recent studies have highlighted the importance of 3-methoxyphenyl derivatives in the development of novel therapeutics. The methoxy group not only influences the electronic distribution of the aromatic ring but also serves as a potential site for further functionalization. This dual functionality makes the compound of interest a versatile scaffold for designing molecules with tailored biological activities. For instance, modifications at the propenylamine position could lead to compounds with enhanced receptor binding or improved solubility.

The synthesis of 3-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-amine involves a series of well-established organic reactions, including Friedel-Crafts alkylation, Grignard reactions, and protecting group strategies. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have also been employed to streamline the process and minimize side products.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-amine and biological targets. These simulations have revealed that the compound exhibits favorable binding affinities with various enzymes and receptors implicated in neurological disorders. The combination of computational predictions with experimental validation has accelerated the discovery pipeline for new drug candidates.

The pharmacological evaluation of 3-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-amine has yielded promising results in preclinical models. Initial studies suggest that this compound modulates key signaling pathways associated with inflammation and neurotransmitter release. The presence of both methoxy and trifluoromethyl groups appears to contribute to its multifaceted mechanism of action, potentially offering therapeutic benefits across multiple disease indications.

In conclusion, the compound with CAS No. 1899054-58-0 and the product name 3-2-methoxy-5-(trifluoromethyl)phenylprop-2-en-1-amine represents a compelling example of how structural innovation can lead to novel pharmaceutical entities. Its unique combination of substituents positions it as a valuable tool for further research in medicinal chemistry. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in the development of next-generation therapeutics.